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Compound of Interest

Compound Name: Csf1R-IN-6

Cat. No.: B12418347 Get Quote

FOR IMMEDIATE RELEASE

This technical guide provides an in-depth overview of Csf1R-IN-6, a potent inhibitor of the

Colony-Stimulating Factor 1 Receptor (CSF1R). This document is intended for researchers,

scientists, and drug development professionals interested in the chemical properties, biological

activity, and experimental evaluation of this compound.

Chemical Properties
Csf1R-IN-6, identified as compound 5 in patent WO2021197276A1, is a small molecule

inhibitor with the following chemical properties:

Property Value

CAS Number 2716184-87-9[1]

Molecular Formula C₂₀H₁₈N₈O

Molecular Weight 418.41 g/mol

IUPAC Name

N-(5-cyanopyridin-2-yl)-7-((3-

fluorobenzyl)oxy)-6-methoxy-3,4-dihydro-1,8-

naphthyridine-1(2H)-carboxamide

Physical Properties
Data on melting point, boiling point, and

solubility are not publicly available at this time.
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Mechanism of Action and Signaling Pathway
Csf1R-IN-6 is a potent inhibitor of CSF1R, a receptor tyrosine kinase crucial for the survival,

proliferation, and differentiation of macrophages and other myeloid lineage cells. The binding of

its ligands, CSF-1 and IL-34, induces receptor dimerization and autophosphorylation, initiating

a cascade of downstream signaling events. Key pathways activated by CSF1R include the

PI3K/AKT, MAPK/ERK, and STAT pathways, which collectively regulate cell survival,

proliferation, and differentiation. By inhibiting CSF1R, Csf1R-IN-6 can modulate the activity of

tumor-associated macrophages (TAMs) and is being investigated for its potential in cancer

therapy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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